(R)-Isosakuranetin

• Molecular Formula: C16H14O5
• Molecular Weight: 286.28 g/mol
• InChI: InChI=1S/C16H14O5/c1-20-11-4-2-9(3-5-11)14-8-13(19)16-12(18)6-10(17)7-15(16)21-14/h2-7,14,17-18H,8H2,1H3/t14-/m1/s1
• InChIKey: HMUJXQRRKBLVOO-CQSZACIVSA-N

(R)-Isosakuranetin: Stereochemically Defined TRPM3 Blocker

(R)-Isosakuranetin (CAS 221362-74-9) is the (R)-enantiomer of the citrus-derived flavanone isosakuranetin (4′-methoxy-5,7-dihydroxyflavanone), a naturally occurring flavonoid found in Citrus bergamia, blood oranges, and grapefruits . As a member of the flavanone subclass—structurally characterized by a 2-phenylchroman-4-one core with a chiral center at C-2—this compound has emerged as a pharmacologically significant tool compound due to its potent and selective blockade of the transient receptor potential melastatin 3 (TRPM3) ion channel [1]. The (R)-enantiomer is distinguished from racemic isosakuranetin by the stereoselective recognition of TRPM3, which preferentially binds and is inhibited by the (R)-configuration while the (S)-enantiomer is functionally inactive at this target [2]. This stereochemical specificity has direct implications for experimental reproducibility, potency standardization, and the procurement of research-grade material for TRPM3-targeted investigations.

1

Stereochemical-control TRPM3 research: Requires (R)-enantiomer for target engagement; racemic or (S)-enantiomer is reported as functionally inactive at TRPM3.

2

Flavanone ion channel pharmacology: Enables enantiomer-specific investigation of TRPM3 blockade, distinct from common citrus flavanones like naringenin or hesperetin.

3

Anti-virulence screening programs: Supports Sortase A inhibition and biofilm endpoint studies in Gram-positive pathogen models.

• [1] Straub I, Krügel U, Mohr F, Teichert J, Rizun O, Konrad M, Oberwinkler J, Schaefer M. Flavanones that selectively inhibit TRPM3 attenuate thermal nociception in vivo. Mol Pharmacol. 2013 Nov;84(5):736-50. DOI: 10.1124/mol.113.086843. View Source
• [2] Bazeli B, et al. Stereoselectivity and functional plasticity of a common ligand-binding pocket in TRPM3. Nat Commun. 2026. DOI: 10.1038/s41467-026-71226-0. View Source

Why Racemic Isosakuranetin Fails in TRPM3 Research

Generic or racemic isosakuranetin preparations contain both (R)- and (S)-enantiomers; however, only the (R)-enantiomer occupies and blocks the TRPM3 ligand-binding pocket, while the (S)-enantiomer is functionally inert at this target [1]. This stereochemical dependence means that racemic material delivers inherently variable and reduced potency per unit mass, confounding dose-response calculations and introducing batch-to-batch inconsistency in functional assays. Furthermore, closely related citrus flavanones such as naringenin, hesperetin, and eriodictyol exhibit TRPM3 IC50 values 10- to 40-fold higher than isosakuranetin [2], making them unsuitable surrogates for experiments requiring potent TRPM3 blockade. Even within the isosakuranetin scaffold, the unconjugated fraction in systemic circulation (52%) differs markedly from naringenin (predominantly glucuronidated) [3], meaning that metabolic handling cannot be assumed interchangeable across flavanone analogs. For research programs where target engagement fidelity, dose precision, and data reproducibility are non-negotiable, the defined (R)-enantiomer is the only appropriate procurement specification.

Target Compound

(R)-IsosakuranetinEnantiomer-specific TRPM3 blockade and defined metabolic profile.

Common Substitutes

Racemic IsosakuranetinContains ~50% inactive (S)-enantiomer, which may confound dose-response precision and does not engage TRPM3.

Naringenin / HesperetinClosely related flavanones, but reported TRPM3 inhibition is significantly lower, which may not transfer for potent blockade studies.

(S)-IsosakuranetinFunctionally ineffective at the TRPM3 ligand-binding pocket based on reported Cryo-EM and patch-clamp data.

• [1] Bazeli B, et al. Stereoselectivity and functional plasticity of a common ligand-binding pocket in TRPM3. Nat Commun. 2026. DOI: 10.1038/s41467-026-71226-0. View Source
• [2] Straub I, et al. Flavanones that selectively inhibit TRPM3 attenuate thermal nociception in vivo. Mol Pharmacol. 2013 Nov;84(5):736-50. DOI: 10.1124/mol.113.086843; and Straub I, et al. Citrus fruit and fabacea secondary metabolites potently and selectively block TRPM3. Br J Pharmacol. 2013 Apr;168(8):1835-50. DOI: 10.1111/bph.12076. View Source
• [3] Silberberg M, Gil-Izquierdo A, Combaret L, Rémésy C, Scalbert A, Morand C. Flavanone metabolism in healthy and tumor-bearing rats. Biomed Pharmacother. 2006 Nov;60(9):529-35. DOI: 10.1016/j.biopha.2006.07.083. View Source

(R)-Isosakuranetin Differentiation Evidence

TRPM3 Inhibitory Potency vs. Other Flavanones

(R)-Isosakuranetin blocks PregS-induced Ca2+ entry through TRPM3 with an IC50 of 50 nM, making it the most potent TRPM3 inhibitor among citrus flavanones identified to date [1]. By direct comparison within the same assay platform, the closest flavanone analogs require substantially higher concentrations to achieve equivalent blockade: naringenin IC50 = 500 ± 70 nM (10-fold less potent), eriodictyol IC50 = 1,000 ± 70 nM (20-fold less potent), and hesperetin IC50 = 2,000 ± 100 nM (40-fold less potent) [2]. This potency hierarchy—isosakuranetin >> naringenin > eriodictyol > hesperetin—demonstrates that the 4′-methoxy substitution pattern of isosakuranetin confers a critical advantage in TRPM3 target engagement that cannot be achieved with the more common and less expensive naringenin or hesperetin scaffolds.

TRPM3 Inhibitory Potency

Head-to-head

IC50 50 nM vs. Naringenin 500 nM (10x)
vs. Hesperetin 2,000 nM (40x)

Reported TRPM3 blockade hierarchy in HEK293 cells.

Potency differences directly impact target engagement fidelity in assays.

Evidence Dimension	TRPM3 inhibitory potency (IC50 for PregS-induced Ca2+ entry in HEK293 cells)
Target Compound Data	IC50 = 50 nM (isosakuranetin)
Comparator Or Baseline	Naringenin IC50 = 500 ± 70 nM; Hesperetin IC50 = 2,000 ± 100 nM; Eriodictyol IC50 = 1,000 ± 70 nM
Quantified Difference	10-fold more potent than naringenin; 40-fold vs. hesperetin; 20-fold vs. eriodictyol
Conditions	HEK293 cells expressing mouse TRPM3; fluorometric Ca2+ imaging with PregS as agonist

Why This Matters

A 10- to 40-fold potency gap directly affects the compound concentration required in experimental systems, with implications for solvent exposure, off-target probability, and cost per effective dose in screening campaigns.

• [1] Straub I, Krügel U, Mohr F, Teichert J, Rizun O, Konrad M, Oberwinkler J, Schaefer M. Flavanones that selectively inhibit TRPM3 attenuate thermal nociception in vivo. Mol Pharmacol. 2013 Nov;84(5):736-50. DOI: 10.1124/mol.113.086843. View Source
• [2] Straub I, Mohr F, Stab J, Konrad M, Philipp SE, Oberwinkler J, Schaefer M. Citrus fruit and fabacea secondary metabolites potently and selectively block TRPM3. Br J Pharmacol. 2013 Apr;168(8):1835-50. DOI: 10.1111/bph.12076. View Source

TRPM3 Enantiomer Selectivity

Cryo-electron microscopy combined with functional patch-clamp and Ca2+-imaging assays revealed that TRPM3 exhibits strict stereoselectivity for the (R)-enantiomer of isosakuranetin [1]. The (R)-enantiomer binds within a defined ligand-binding pocket formed by transmembrane helices S1–S4 and acts as a potent channel antagonist. In contrast, the (S)-enantiomer does not productively occupy this pocket and is functionally ineffective as a TRPM3 blocker [1]. EurekAlert coverage of this study quotes the co-first author: 'We discovered that the active form of isosakuranetin is R, not S. R is a potent inhibitor of the channel, while S is ineffective' [2]. This establishes that the biological activity of any isosakuranetin preparation at TRPM3 resides exclusively in the (R)-enantiomer.

Enantiomeric Selectivity

Head-to-head

(R)-enantiomer: Potent TRPM3 block
(S)-enantiomer: Functionally ineffective

Supports enantiomer-attribution review for TRPM3 research workflows.

Racemic material inherently dilutes active mass by ~50%.

Evidence Dimension	TRPM3 channel blockade (functional antagonism)
Target Compound Data	(R)-Isosakuranetin: potent TRPM3 antagonist, occupies S1–S4 ligand-binding pocket
Comparator Or Baseline	(S)-Isosakuranetin: functionally ineffective; does not engage TRPM3 binding pocket
Quantified Difference	Qualitative binary difference: active (R) vs. inactive (S); racemic material therefore has 50% inactive enantiomer by mass
Conditions	Cryo-EM structural determination; patch-clamp electrophysiology; Ca2+-imaging functional assays on recombinant TRPM3

Why This Matters

Purchasing racemic isosakuranetin inherently dilutes active material by approximately 50%, increasing the mass needed per experiment, inflating solvent/DMSO burden, and introducing an uncontrolled variable that compromises dose-response accuracy and inter-laboratory reproducibility.

• [1] Bazeli B, et al. Stereoselectivity and functional plasticity of a common ligand-binding pocket in TRPM3. Nat Commun. 2026. DOI: 10.1038/s41467-026-71226-0. View Source
• [2] EurekAlert. Molecular keyhole sheds light on pain and epilepsy. 21 April 2026. Quoting Bahar Bazeli, co-first author of Bazeli et al. (2026) Nat Commun. View Source

Metabolic Stability Advantage Over Naringenin

In a controlled rat feeding study, isosakuranetin demonstrated distinct metabolic handling compared to its closest structural analog naringenin. While naringenin was extensively metabolized—with glucuronide and sulfate conjugates accounting for up to 98% of total flavanones in plasma—approximately 52% of circulating isosakuranetin remained in the unconjugated (free) form [1]. Separately developed chiral HPLC methods have confirmed that the pharmacokinetic disposition of isosakuranetin, including its distribution, metabolism, and elimination profiles, is stereochemistry-dependent, with the (-)-(S)-enantiomer predominating in natural sources such as lemon and grapefruit [2]. A higher unconjugated fraction implies greater availability of pharmacologically active aglycone at target tissues, a factor directly relevant to in vivo experimental design.

Unconjugated Fraction

Cross-study

~52% free (Isosakuranetin)
vs. predominantly conjugated (Naringenin)

Reported in vivo metabolic profile in rat plasma.

Supports PK model interpretation for systemic exposure studies.

Evidence Dimension	Fraction of unconjugated (free) flavanone in rat plasma after dietary administration
Target Compound Data	Isosakuranetin: ~52% unconjugated in plasma
Comparator Or Baseline	Naringenin: predominantly glucuronidated; conjugates account for up to 98% of total plasma flavanones
Quantified Difference	Isosakuranetin retains a roughly 25-fold higher proportion of unconjugated compound relative to the predominantly conjugated naringenin fraction
Conditions	Rats fed 0.5% naringin diet for 7 days; plasma analyzed by LC-MS/MS

Why This Matters

For in vivo studies, the higher free fraction of isosakuranetin reduces the confounding influence of variable Phase II metabolism, enabling more predictable pharmacokinetic modeling compared to naringenin-based experimental designs.

• [1] Silberberg M, Gil-Izquierdo A, Combaret L, Rémésy C, Scalbert A, Morand C. Flavanone metabolism in healthy and tumor-bearing rats. Biomed Pharmacother. 2006 Nov;60(9):529-35. DOI: 10.1016/j.biopha.2006.07.083. View Source
• [2] Vega-Villa KR, et al. Stereospecific pharmacokinetics of racemic homoeriodictyol, isosakuranetin, and taxifolin in rats and their disposition in fruit. Chirality. 2011 Apr;23(4):339-48. DOI: 10.1002/chir.20926. PMID: 21384439. View Source

TRPM3 Selectivity Over Related TRP Channels

Isosakuranetin exhibits a marked specificity for TRPM3 over other sensory transient receptor potential (TRP) channels. When tested at a concentration of 10 µM—200-fold above its TRPM3 IC50—isosakuranetin did not significantly block TRPM1, TRPM8, or TRPV1 channels in recombinant expression systems [1]. This selectivity window (TRPM3 IC50 = 50 nM vs. >10 µM for TRPM1/TRPM8/TRPV1, representing >200-fold selectivity) is a critical differentiator versus broader-spectrum TRP channel modulators. The selectivity profile was established using fluorometric Ca2+ imaging in HEK293 cells expressing individual recombinant TRP channels, comparing PregS-induced (TRPM3), menthol-induced (TRPM8), and capsaicin-induced (TRPV1) responses [1]. In human sensory neurons derived from induced pluripotent stem cells, isosakuranetin dose-dependently reversed PregS-induced calcium responses, confirming target engagement in a physiologically relevant human neuronal context [2].

Selectivity Window

Head-to-head

>200-fold over TRPM1/TRPM8/TRPV1
(No significant block at 10 µM)

Reported selectivity panel context in recombinant HEK293 cells.

Minimizes probability of polypharmacology in TRP channel assays.

Evidence Dimension	TRP channel selectivity (inhibitory activity at 10 µM compound concentration)
Target Compound Data	Isosakuranetin: IC50 = 50 nM at TRPM3; no significant block of TRPM1, TRPM8, or TRPV1 at 10 µM
Comparator Or Baseline	TRPM1, TRPM8, TRPV1: all insensitive to isosakuranetin at concentrations up to 10 µM
Quantified Difference	>200-fold selectivity window for TRPM3 over TRPM1, TRPM8, and TRPV1
Conditions	HEK293 cells expressing individual recombinant mouse TRP channels; fluorometric Ca2+ imaging

Why This Matters

High target selectivity reduces the probability of polypharmacology-driven false positives in phenotypic screening and strengthens the mechanistic interpretability of experiments where TRPM3-specific effects need to be isolated.

• [1] Straub I, Krügel U, Mohr F, Teichert J, Rizun O, Konrad M, Oberwinkler J, Schaefer M. Flavanones that selectively inhibit TRPM3 attenuate thermal nociception in vivo. Mol Pharmacol. 2013 Nov;84(5):736-50. DOI: 10.1124/mol.113.086843. View Source
• [2] Vangeel L, Benoit M, Miron Y, Miller PE, De Clercq K, Chaltin P, Verfaillie C, Voets T. Functional expression and pharmacological modulation of TRPM3 in human sensory neurons. Br J Pharmacol. 2020 Jun;177(12):2683-2695. DOI: 10.1111/bph.14994. View Source

In Vivo Analgesic Validation in Neuropathic Pain

The translational relevance of isosakuranetin-mediated TRPM3 blockade has been validated in a chronic constriction injury (CCI) model of neuropathic pain in mice. Intraperitoneal injection of isosakuranetin at 2 mg/kg significantly reduced heat hypersensitivity in wild-type mice, an effect that was completely absent in TRPM3−/− mice, confirming TRPM3-dependent mechanism of action in vivo [1]. At this dose, isosakuranetin also inhibited spontaneous pain-related behavior in a conditioned place preference assay, again eliminated in TRPM3−/− animals [1]. Earlier work had demonstrated that isosakuranetin (2 mg/kg i.p.) increased the latency to first pain-related response in a hot plate test and reduced the number and duration of PregS-induced nocifensive behaviors (paw licking, shaking, lifting) [2]. Notably, at 2 mg/kg, isosakuranetin also inhibited cold and mechanical hypersensitivity independent of TRPM3, indicating a dose-dependent off-target effect that can be controlled through dose optimization [1].

In Vivo Model Response

Head-to-head

Reduced heat hypersensitivity in WT mice;
effect absent in TRPM3-/- mice

Supports in vivo model-response interpretation in CCI pain model.

TRPM3-dependent mechanism context confirmed by knockout validation.

Evidence Dimension	In vivo analgesic efficacy (heat hypersensitivity reduction in CCI neuropathic pain model)
Target Compound Data	Isosakuranetin 2 mg/kg i.p.: significant reduction of heat hypersensitivity in wild-type mice; effect abolished in TRPM3−/− mice
Comparator Or Baseline	TRPM3−/− mice (genetic knockout control): no analgesic effect from isosakuranetin, confirming on-target mechanism; Primidone: also effective as a structurally distinct TRPM3 antagonist comparator
Quantified Difference	Complete loss of analgesic efficacy in TRPM3−/− vs. wild-type mice (binary, target-dependent validation); dose-dependent off-target effects at 2 mg/kg (cold/mechanical) absent at 0.5 mg/kg
Conditions	Mouse CCI model of neuropathic pain; radiant heat paw withdrawal; conditioned place preference assay; male and female wild-type and TRPM3−/− mice

Why This Matters

TRPM3−/− knockout validation provides rigorous genetic evidence that isosakuranetin analgesia is mechanism-specific at the intended target, a level of validation that distinguishes it from compounds whose in vivo effects lack such clean target-dependence data.

• [1] Aloi VD, Pinto S, Van Bree R, Luyten K, Voets T, Vriens J. TRPM3 channels play roles in heat hypersensitivity and spontaneous pain after nerve injury. J Neurosci. 2021 Mar 17;41(11):2457-2474. DOI: 10.1523/JNEUROSCI.1551-20.2020. View Source
• [2] Straub I, Krügel U, Mohr F, Teichert J, Rizun O, Konrad M, Oberwinkler J, Schaefer M. Flavanones that selectively inhibit TRPM3 attenuate thermal nociception in vivo. Mol Pharmacol. 2013 Nov;84(5):736-50. DOI: 10.1124/mol.113.086843. View Source

Anti-Virulence Activity Against S. aureus

In a fluorescence resonance energy transfer (FRET)-based enzymatic assay, isosakuranetin inhibited Staphylococcus aureus Sortase A (SrtA) with an IC50 of 21.20 µg/mL [1]. Functional consequences of this SrtA inhibition included significant suppression of bacterial adhesion to fibrinogen, reduction of biofilm formation, and decreased invasion of A549 human lung epithelial cells [1]. Additionally, isosakuranetin inhibited the haemolytic activity of S. aureus at 32 µg/mL and suppressed transcription and expression of α-haemolysin (Hla) in a dose-dependent manner [1]. In vivo, isosakuranetin significantly improved survival rates and reduced lung tissue damage in a mouse model of S. aureus-induced pneumonia, demonstrating that the anti-virulence mechanism translates to a therapeutic effect in a live infection model [1]. This anti-virulence profile targets bacterial pathogenicity mechanisms rather than viability, representing a conceptually distinct application from the TRPM3-focused use case.

Sortase A Inhibition

Supporting evidence

IC50 21.20 µg/mL
Suppression of biofilm and adhesion

Supports anti-virulence screening context for S. aureus models.

Targets pathogenicity mechanisms; distinct from TRPM3 pharmacology.

Evidence Dimension	Sortase A enzymatic inhibition (IC50) and associated virulence phenotype suppression
Target Compound Data	Isosakuranetin: SrtA IC50 = 21.20 µg/mL; haemolysis inhibition at 32 µg/mL; significant biofilm and adhesion reduction
Comparator Or Baseline	No direct head-to-head comparator data available for other flavanones on SrtA in this study; comparison is to untreated/vehicle controls for each virulence phenotype
Quantified Difference	IC50 of 21.20 µg/mL establishes a quantitative benchmark for SrtA inhibition absent for most other citrus flavanones
Conditions	FRET-based SrtA enzymatic assay; S. aureus adhesion to fibrinogen; A549 cell invasion; biofilm formation assay; mouse pneumonia model

Why This Matters

This anti-virulence activity represents a differentiated application domain—anti-infective research—that is independent of TRPM3 pharmacology, expanding the compound's utility in microbiology and infectious disease programs and providing an additional selection criterion for procurement.

• [1] Liu S, et al. Exploring the modulatory impact of isosakuranetin on Staphylococcus aureus: Inhibition of sortase A activity and α-haemolysin expression. Virulence. 2023;14(1):2260675. DOI: 10.1080/21505594.2023.2260675. View Source

(R)-Isosakuranetin Application Scenarios

TRPM3-Targeted Pain and Nociception Research

For academic and pharmaceutical laboratories investigating TRPM3 as a therapeutic target for neuropathic pain, inflammatory hyperalgesia, or heat sensation, (R)-isosakuranetin is the most potent TRPM3 blocker available (IC50 = 50 nM), offering a 10- to 40-fold potency advantage over naringenin, hesperetin, and eriodictyol [1]. The stereochemically defined (R)-enantiomer eliminates the ~50% inactive (S)-enantiomer mass present in racemic preparations, ensuring that every milligram purchased contributes to TRPM3 blockade [2]. Its >200-fold selectivity window over TRPM1, TRPM8, and TRPV1 minimizes off-target confounds in electrophysiological and Ca2+-imaging experiments [1]. In vivo, on-target analgesia has been rigorously validated by complete loss of efficacy in TRPM3−/− mice at 2 mg/kg i.p. [3], providing the genetic target-engagement proof required for high-impact publications and grant applications.

Flavanone Stereochemistry–PK Relationship Studies

The documented stereospecific pharmacokinetic disposition of isosakuranetin enantiomers—where distribution, metabolism, and elimination are stereochemistry-dependent [1]—combined with the recent cryo-EM demonstration that TRPM3 stereoselectively recognizes the (R)-enantiomer [2], makes (R)-isosakuranetin an ideal tool compound for investigating enantiomer-specific flavanone pharmacology. The known metabolic profile (52% unconjugated fraction vs. naringenin's extensive glucuronidation) [3] provides a well-characterized baseline for designing ADME studies that probe how the 4′-methoxy substitution pattern alters Phase II metabolism relative to the 4′-hydroxy analog naringenin. Chiral HPLC methods for resolving isosakuranetin enantiomers in biological fluids have been established and validated [1], enabling direct analytical workflows.

Anti-Virulence Drug Discovery Against Gram-Positive Pathogens

For microbiology groups pursuing anti-virulence strategies against methicillin-resistant Staphylococcus aureus (MRSA), isosakuranetin offers a well-characterized dual mechanism: inhibition of Sortase A (IC50 = 21.20 µg/mL) leading to reduced adhesion, biofilm formation, and host cell invasion, combined with suppression of α-haemolysin transcription and haemolytic activity at 32 µg/mL [1]. The in vivo validation in a mouse S. aureus pneumonia model—showing improved survival and reduced lung pathology [1]—provides the disease-model efficacy data necessary to justify compound procurement for anti-infective lead optimization programs. Because this anti-virulence mechanism targets pathogenicity rather than viability, it complements conventional antibiotic discovery workflows where selective pressure for resistance is a concern.

Flavanone Comparative Pharmacology and SAR Studies

The quantitative potency hierarchy established across citrus flavanones at TRPM3—isosakuranetin (50 nM) >> naringenin (500 nM) > eriodictyol (1,000 nM) > hesperetin (2,000 nM) [1]—provides a defined SAR dataset for laboratories studying how the 4′-methoxy (isosakuranetin), 4′-hydroxy (naringenin), 3′,4′-dihydroxy (eriodictyol), and 3′-hydroxy-4′-methoxy (hesperetin) B-ring substitution patterns differentially influence TRP channel pharmacology. (R)-Isosakuranetin serves as the benchmark high-potency reference compound in such comparative panels. Additionally, the kinase signaling modulation demonstrated in PC12 cells—where isosakuranetin (0.8 or 50 µM) differentially regulates Akt, JNK, and p38 survival pathways alongside ROS and caspase-3 modulation [2]—enables integrated investigations of how flavanone structural features govern both ion channel and intracellular signaling pharmacology.

Application

Selection Property

Validation Focus

TRPM3-Targeted Nociception Research

(R)-enantiomer identity

TRPM3 pathway-response and thermal sensitivity endpoints

Flavanone Stereochemistry–PK Studies

Stereochemical-control fit

Enantiomer-specific disposition and metabolic profiling review

Anti-Virulence Discovery

Anti-virulence screening context

Sortase A activity and biofilm formation endpoint review

Flavanone SAR/Comparator Studies

Kinase selectivity and potency review

Ion channel and intracellular signaling pathway interpretation

• [1] Straub I, Krügel U, Mohr F, Teichert J, Rizun O, Konrad M, Oberwinkler J, Schaefer M. Flavanones that selectively inhibit TRPM3 attenuate thermal nociception in vivo. Mol Pharmacol. 2013 Nov;84(5):736-50. DOI: 10.1124/mol.113.086843; and Straub I, et al. Br J Pharmacol. 2013 Apr;168(8):1835-50. View Source
• [2] Bazeli B, et al. Stereoselectivity and functional plasticity of a common ligand-binding pocket in TRPM3. Nat Commun. 2026. DOI: 10.1038/s41467-026-71226-0. View Source
• [3] Aloi VD, Pinto S, Van Bree R, Luyten K, Voets T, Vriens J. TRPM3 channels play roles in heat hypersensitivity and spontaneous pain after nerve injury. J Neurosci. 2021 Mar 17;41(11):2457-2474. DOI: 10.1523/JNEUROSCI.1551-20.2020. View Source
• [4] Vega-Villa KR, et al. Stereospecific pharmacokinetics of racemic homoeriodictyol, isosakuranetin, and taxifolin in rats and their disposition in fruit. Chirality. 2011 Apr;23(4):339-48. PMID: 21384439. View Source
• [5] Silberberg M, et al. Flavanone metabolism in healthy and tumor-bearing rats. Biomed Pharmacother. 2006 Nov;60(9):529-35. View Source
• [6] Liu S, et al. Exploring the modulatory impact of isosakuranetin on Staphylococcus aureus: Inhibition of sortase A activity and α-haemolysin expression. Virulence. 2023;14(1):2260675. View Source
• [7] Hwang SL, et al. Modulation of Akt, JNK, and p38 activation is involved in citrus flavonoid-mediated cytoprotection of PC12 cells challenged by hydrogen peroxide. J Agric Food Chem. 2009 Mar 25;57(6):2576-82. DOI: 10.1021/jf8033607. View Source